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Compound of Interest

Compound Name: Stearyl laurate

Cat. No.: B1595959

CAS Number: 3234-84-2
Synonyms: Octadecyl laurate, Octadecyl dodecanoate, Lauric acid, octadecyl ester.[1][2]

This technical guide provides an in-depth overview of stearyl laurate, a wax ester of significant
interest in pharmaceutical and research applications. The document details its physicochemical
properties, synthesis, analytical characterization, and its role in drug delivery systems.

Physicochemical and Toxicological Properties

Stearyl laurate is a white, waxy solid at room temperature.[3] It is a lipophilic compound with a
high molecular weight. While extensive toxicological data is not available, it is generally
considered to be of low toxicity.[4][5] The material safety data sheets (MSDS) indicate that it is
not classified as a hazardous substance.

A summary of its key physicochemical properties is presented in the table below:
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Property Value Reference(s)
CAS Number 3234-84-2

Molecular Formula C30He002

Molecular Weight 452.80 g/mol

Appearance Solid

Purity >99%

Boiling Point 484.9°C at 760 mmHg

Flash Point 255.5°C

Density 0.858 g/cm?3

Storage Room temperature

Synthesis of Stearyl Laurate

The most common method for synthesizing stearyl laurate is through the Fischer-Speier

esterification of lauric acid with stearyl alcohol, typically using an acid catalyst. This reaction

involves the removal of water to drive the equilibrium towards the formation of the ester.

Experimental Protocol: Fischer Esterification of Lauric
Acid and Stearyl Alcohol

This protocol describes a general laboratory procedure for the synthesis of stearyl laurate.

Materials:

Lauric acid

Stearyl alcohol (Octadecanol)

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

Organic solvent (e.g., toluene)
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Sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent
Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reactant Mixture: In a round-bottom flask, combine equimolar amounts of lauric acid and
stearyl alcohol.

Solvent and Catalyst Addition: Add a suitable solvent, such as toluene, to dissolve the
reactants. Introduce a catalytic amount of a strong acid (e.g., 0.5-2% of the total reactant
weight).

Reaction Setup: Assemble a Dean-Stark apparatus with a reflux condenser to the round-
bottom flask. This will allow for the azeotropic removal of water formed during the reaction,
driving the equilibrium towards the product.

Reaction Conditions: Heat the mixture to reflux using a heating mantle. The reaction
progress can be monitored by measuring the amount of water collected in the Dean-Stark
trap.

Workup: Once the theoretical amount of water has been collected, or the reaction is deemed
complete by other analytical methods (e.g., TLC, GC), cool the mixture to room temperature.

Neutralization: Transfer the reaction mixture to a separatory funnel and wash with a
saturated sodium bicarbonate solution to neutralize the acid catalyst. Repeat the washing
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until the aqueous layer is neutral.

e Aqueous Wash: Wash the organic layer with water to remove any remaining salts.
» Drying: Dry the organic layer over anhydrous magnesium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The resulting crude stearyl laurate can be further purified by recrystallization
from a suitable solvent (e.g., ethanol, acetone) or by vacuum distillation.

Analytical Characterization

The purity and identity of the synthesized stearyl laurate can be confirmed using various
analytical techniques.

Experimental Protocol: Gas Chromatography-Flame
lonization Detection (GC-FID)

Instrumentation:

e Gas Chromatograph equipped with a Flame lonization Detector (FID)

o Capillary column suitable for fatty acid methyl ester analysis (e.g., DB-23, HP-88)
Procedure:

o Sample Preparation: Prepare a dilute solution of the stearyl laurate sample in a suitable
organic solvent (e.g., hexane, chloroform).

« Injection: Inject a small volume (e.g., 1 pL) of the sample solution into the GC inlet.
e Chromatographic Conditions:
o Injector Temperature: 250°C

o Detector Temperature: 280°C
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o Oven Temperature Program: Start at a suitable initial temperature (e.g., 150°C), hold for a
few minutes, then ramp up to a final temperature (e.g., 250°C) at a controlled rate (e.g., 5-
10°C/min).

o Carrier Gas: Helium or Nitrogen at a constant flow rate.

o Data Analysis: The retention time of the stearyl laurate peak is compared to that of a
certified reference standard. The purity is determined by calculating the peak area
percentage.

Applications in Drug Development

Stearyl laurate and similar long-chain esters are valuable excipients in the pharmaceutical
industry due to their lipophilic nature and low toxicity.

o Topical Formulations: They function as emollients, skin-conditioning agents, and viscosity-
modifying agents in creams, lotions, and ointments.

o Drug Delivery: Stearyl laurate can be used as a lipid matrix component in solid lipid
nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) for controlled drug release.

o Penetration Enhancer: Its ability to interact with the stratum corneum can be leveraged to
enhance the dermal and transdermal delivery of active pharmaceutical ingredients. For
instance, a eutectic mixture of lauric acid and stearic acid has been explored for near-
infrared-triggered drug release.

e Lubricant: In tablet manufacturing, stearic acid, a component of stearyl laurate, is used as a
lubricant to prevent sticking to the tablet press machinery.

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
stearyl laurate via Fischer esterification.
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Synthesis Workup & Purification
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Caption: Workflow for the synthesis and purification of stearyl laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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